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Compound Focus: Dilithium sulphite

CAS No.: 13453-87-7

Cat. No.: S1505976

Basic Chemical Information of Dilithium Sulphite

The table below summarizes the fundamental identifiers for dilithium sulphite, which are the starting points

for any further analysis [1] [2].

Property Value

CAS Registry Number 13453-87-7 [1] [2]

Molecular Formula Liz0sS [2]

Synonym Sulfurous acid, dilithium salt [1] [2]

How to Obtain the XRD Pattern

Since a standard reference pattern is not readily available in the public domain, you can generate a
theoretical XRD pattern using computational tools. This requires the Crystal Structure File (CIF) for

dilithium sulphite, which contains the detailed atomic coordinates in the crystal lattice.

The workflow below outlines the process to obtain the XRD pattern using an online calculator.
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1. Obtain Crystal Structure File (CIF)

2. Upload CIF File to Online Calculator
3. Configure Calculation Parameters

4. Calculate & Download Pattern

Click to download full resolution via product page

Detailed Experimental Protocol

e Source the Crystal Structure File (CIF)

o The first and most critical step is to find the CIF for dilithium sulphite (Li2SO3). This file is
essential for the calculation. You should search crystallographic databases such as the
Cambridge Structural Database (CSD) or the Materials Project (MP) using the known CAS
Number (13453-87-7) or formula [3].

¢ Calculate the Pattern Using an Online Tool
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o Use a computational crystallography tool. The search results mention one such online
calculator that can generate powder X-ray diffraction patterns from a CIF file [3].

o Upload the downloaded CIF file to the tool.

o Select the type of radiation (e.g., Cu Ka, which is common for laboratory X-ray sources) and
other relevant parameters as needed for your experiment [3].

¢ Output and Validation

o The tool will calculate and output a theoretical diffraction pattern, which is a list of 26 angles
and their corresponding intensities [3].

o lItis important to note that this is a theoretical simulation. For a definitive standard reference
pattern, the calculated data should be validated against experimentally measured XRD data
from a high-purity, certified standard sample.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. 13453-87-7 CAS MSDS ( dilithium ) Melting Point Boiling... sulphite [chemicalbook.com]
2.13453-87-7, CAS No 13453-87-7, Chemical CAS... - ChemiIndex [chemindex.com]
3. XRDlicious: Calculate online powder X - ray and neutron... - Implant [implant.fs.cvut.cz]

To cite this document: Smolecule. [dilithium sulphite XRD standard reference patterns]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1505976#dilithium-sulphite-

xrd-standard-reference-patterns]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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